Cas no 936728-23-3 (2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid structure

936728-23-3 structure

Product Name:2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

CAS No:936728-23-3

MF:C₁₄H₁₉BO₅

MW:278.108664751053

CID:3032231

PubChem ID:67134622

Update Time:2024-10-26

2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-甲氧基-4-羧基苯硼酸频呢醇酯
- 2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
- 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (ACI)
- DTXSID901157273
- 936728-23-3
- CS-0177688
- MFCD22493659
- 2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoicacid
- BS-33243
- DB-088715
- SCHEMBL1723521
- E82160
- 2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
- Inchi： 1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)9-6-7-10(12(16)17)11(8-9)18-5/h6-8H,1-5H3,(H,16,17)
- InChI Key： YTRKFPQHYQIWMA-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)O)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 278.1325539g/mol
Monoisotopic Mass: 278.1325539g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65

2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00IIFG-100mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	100mg	$69.00	2025-02-28
Aaron	AR00IIFG-250mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	250mg	$136.00	2025-02-28
Aaron	AR00IIFG-1g	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	97%	1g	$327.00	2025-03-21
A2B Chem LLC	AI62592-100mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	100mg	$81.00	2024-07-18
A2B Chem LLC	AI62592-250mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	250mg	$152.00	2024-07-18
A2B Chem LLC	AI62592-1g	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	1g	$365.00	2024-07-18
1PlusChem	1P00II74-100mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	100mg	$83.00	2025-03-01
1PlusChem	1P00II74-250mg	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	250mg	$150.00	2025-03-01
1PlusChem	1P00II74-1g	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	1g	$372.00	2025-03-01
A2B Chem LLC	AI62592-5g	2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	936728-23-3	96%	5g	$1075.00	2024-07-18

2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Production Method

Production Method 1

73183-34-3

72135-36-5

936728-23-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; 30 min, 120 °C

Reference

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Production Method 2

73183-34-3

72135-36-5

936728-23-3

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; 30 min, 120 °C; 120 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference